Cas no 96-17-3 (2-Methylbutyraldehyde)

2-Methylbutyraldehyde (C5H10O) is a branched-chain aldehyde with a molecular weight of 86.13 g/mol. It is a colorless to pale yellow liquid with a strong, fruity odor, commonly used as an intermediate in organic synthesis and flavor/fragrance applications. Its key advantages include high reactivity due to the aldehyde functional group, making it valuable for producing derivatives such as alcohols, acids, and amines. The branched structure enhances its utility in creating complex flavor compounds, particularly in food and beverage industries. It exhibits good solubility in organic solvents and moderate stability under controlled conditions. Proper handling is required due to its flammability and potential irritation effects.
2-Methylbutyraldehyde structure
2-Methylbutyraldehyde structure
Product Name:2-Methylbutyraldehyde
CAS No:96-17-3
MF:C5H10O
MW:86.1323018074036
MDL:MFCD00006984
CID:34840
PubChem ID:7284
Update Time:2025-05-28

2-Methylbutyraldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbutyraldehyde
    • 2-Methylbutanal
    • 2-Methylbutyraldehyd
    • Methyl ethyl acetaldehyde
    • Butanal, 2-methyl-
    • 2-Formylbutane
    • 2-Methylbutyric aldehyde
    • Methylethylacetaldehyde
    • 2-Methyl-1-butanal
    • 2-Ethylpropanal
    • Butyraldehyde, 2-methyl-
    • Acetaldehyde, ethylmethyl-
    • alpha-Methylbutanal
    • 2-methyl butyraldehyde
    • alpha-Methylbutyraldehyde
    • alpha-2-Methyl-n-butanal
    • alpha-Methylbutyric aldehyde
    • FEMA No. 2691
    • 2-Methylbutyraldehyde (natural)
    • .alpha.-Methylbutanal
    • (+/-)-2-Methylbutanal
    • .alpha.
    • 2-Methylbutanal (ACI)
    • Butyraldehyde, 2-methyl- (6CI, 8CI)
    • Butyraldehyde, α-methyl- (3CI)
    • (RS)-2-Methylbutanal
    • (±)-2-Methylbutanal
    • (±)-2-Methylbutyraldehyde
    • NSC 77077
    • α-Methyl-n-butanal
    • α-Methylbutanal
    • α-Methylbutyraldehyde
    • α-Methylbutyric aldehyde
    • MDL: MFCD00006984
    • Inchi: 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
    • InChI Key: BYGQBDHUGHBGMD-UHFFFAOYSA-N
    • SMILES: O=CC(CC)C
    • BRN: 1633540

Computed Properties

  • Exact Mass: 86.073
  • Monoisotopic Mass: 86.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 41.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Colorless to yellowish liquid.
  • Density: 0.806 g/mL at 20 °C
    0.804 g/mL at 25 °C(lit.)
  • Melting Point: -67.38°C (estimate)
  • Boiling Point: 90-92 °C(lit.)
  • Flash Point: Fahrenheit: 39.2 ° f
    Celsius: 4 ° c
  • Refractive Index: n20/D 1.3919(lit.)
  • Water Partition Coefficient: Soluble in water, ether, and alcohol.
  • PSA: 17.07000
  • LogP: 1.23140
  • Sensitiveness: Air Sensitive
  • FEMA: 2691
  • Solubility: Slightly soluble in water, soluble in ethanol, ether, acetone and propylene glycol.

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2-Methylbutyraldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Hexamethylphosphoramide ,  Lithium iodide Solvents: Dimethyl sulfide
Reference
New copper chemistry. Part 15. Organocopper reagents in dimethyl sulfide
Bertz, Steven H.; Dabbagh, Gary, Tetrahedron, 1989, 45(2), 425-34

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen
Reference
Interconversion of pure individual isomers of hydroperoxides of unsaturated fatty acid methyl esters
Chan, H. W. S.; Levett, G., Actes Congr. Mond. - Soc. Int. Etude Corps Gras, 1976, , 13-18

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Oxygen ,  Palladium, bis[bis(1,1-dimethylethyl)phosphine]bis[μ-[bis(1,1-dimethylethyl)phos… Solvents: Tetrahydrofuran
Reference
Mild reduction of α,β-unsaturated ketones and aldehydes with an oxygen-activated palladium catalyst
Sommovigo, Milena; Alper, Howard, Tetrahedron Letters, 1993, 34(1), 59-62

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Distribution of labeled plant growth regulators within cells
Zwar, J. A.; Brown, Robert, Nature (London, 1968, 220(5166), 500-1

Production Method 5

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Titania Solvents: (Trifluoromethyl)benzene ;  30 min, 1 atm, 303 K; 24 h, 1 atm, 303 K
Reference
Visible light induced Efficient Selective Oxidation of Non-Activated Alcohols over {001} Faceted TiO2 with Molecular Oxygen
Ghosh, Subhash Chandra; Vadakkekara, Raji; Biswas, Abulkalam; Sahoo, Tapan; Pal, Provas; et al, Chemistry - An Asian Journal, 2016, 11(21), 3084-3089

Production Method 6

Reaction Conditions
1.1 Reagents: Silica ,  Oxygen Catalysts: Bismuthate(3-), hexachloro-, (OC-6-11)-, hydrogen, compd. with piperazine hydroc… Solvents: Ethyl acetate ;  2 - 4 h, 20 °C
Reference
Application of (C4H12N2)2[BiCl6]Cl·H2O/SiO2 in the synthesis of hydratropic aldehyde and its analogs
Nie, Shipeng; Shen, Wei; Gao, Yuhua; Tang, Yan; Zhang, Xiang; et al, Youji Huaxue, 2015, 35(11), 2393-2398

Production Method 7

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  2-Chloro-4,6-dimethoxy-1,3,5-triazine Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.3 Solvents: Ethyl acetate
Reference
A Simple Method for the Reduction of Carboxylic Acids to Aldehydes or Alcohols Using H2 and Pd/C
Falorni, Massimo; Giacomelli, Giampaolo; Porcheddu, Andrea; Taddei, Maurizio, Journal of Organic Chemistry, 1999, 64(24), 8962-8964

Production Method 8

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride ,  Triethylamine Solvents: Dichloromethane
Reference
Approaches to Carbons 6-14 of Ebelactone A, Using Silicon
Ware, Anne Carole, 1988, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Water ,  Dichlorohydrobis(tricyclohexylphosphine)rhodium Solvents: Xylene
Reference
Chemospecific, biphasic reduction of α,β-unsaturated aldehydes and ketones catalyzed by rhodium complex (Cy3P)2Rh(H)Cl2
Grushin, Vladimir V.; Alper, Howard, Organometallics, 1991, 10(4), 831-3

Production Method 10

Reaction Conditions
1.1 Reagents: Monosodium phosphate ,  Hydrogen peroxide ,  Dipotassium phosphate ,  Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- ,  (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Water
Reference
Formation of carbon-carbon and carbon-heteroatom bonds via organoboranes and organoborates
Negishi, Ei-Ichi; Idacavage, Michael J., Organic Reactions (Hoboken, 1985, 33,

Production Method 11

Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- ,  Borane Solvents: Tetrahydrofuran ,  Water
Reference
Reductions by metal alkoxyaluminum hydrides
Malek, Jaroslav, Organic Reactions (Hoboken, 1985, 34,

Production Method 12

Reaction Conditions
1.1 Reagents: N-Methylformanilide Solvents: Tetrahydrofuran
Reference
Carbenes from alkyl halides and organolithium compounds. V. Formation of alkylcyclopropenes by ring closure of alkenyl substituted carbenoid intermediates
Closs, Gerhard L.; Closs, Liselotte E., Journal of the American Chemical Society, 1963, 85, 99-104

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Triphenylphosphine ,  Dichloronitrosylbis(triphenylphosphine)rhodium ;  6 h, 3 MPa, 100 °C
Reference
Organic rhodium catalyst for hydroformylation reaction and its application in alkanal manufacture
, China, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Hydrogen ,  Cholestan-3-one, cyclic 1,2-bis[(diphenylphosphino)methyl]-1,2-ethanediyl acetal… Catalysts: Carbonylhydridotris(triphenylphosphine)rhodium Solvents: Benzene
Reference
The hydroformylation reaction
Ojima, Iwao; Tsai, Chung-Ying; Tzamarioudaki, Maria; Bonafoux, Dominique, Organic Reactions (Hoboken, 2000, 56,

Production Method 15

Reaction Conditions
1.1 Catalysts: Tempo ,  Sulfuric acid ,  Iron chloride (FeCl3) ,  Sodium bromate Solvents: Dichloromethane ,  Water ;  1 h, rt
Reference
Catalyzed oxidation of alcohols by 2,2,6,6-tetramethyl-1-iperidinyloxy with sodium bromate and ferric chloride as accelerators
Chu, Chaosen; Wang, Xiaoli; Hu, Yutao; Yan, Xiumei; Wang, Zheng, Yingyong Huaxue, 2015, 32(6), 666-670

Production Method 16

Reaction Conditions
Reference
Byproducts of the aqueous halogenation of amino derivatives
Abia, Li.; Armesto, X. L.; Canle, L.; Garcia, M. V.; Losada, M.; et al, Bulletin des Societes Chimiques Belges, 1996, 105(6), 349-353

Production Method 17

Reaction Conditions
Reference
Synthesis methods and reactions. 102. Aldehydes by formylation of Grignard and organolithium reagents with N-formylpiperidine
Olah, George A.; Arvanaghi, Massoud, Angewandte Chemie, 1981, 93(10), 925-6

Production Method 18

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: (3-Aminopropyl)triethoxysilane ,  Iron oxide (Fe3O4) ,  Palladium ,  Silica ,  2-Propenoic acid, methyl ester, polymer with 1-ethenyl-1H-imidazole Solvents: Water ;  22 h, 100 °C
Reference
Highly dispersible and magnetically recyclable poly(1-vinyl imidazole) brush coated magnetic nanoparticles: an effective support for the immobilization of palladium nanoparticles
Pourjavadi, Ali; Safaie, Niloofar; Hosseini, Seyed Hassan; Bennett, Craig, New Journal of Chemistry, 2016, 40(2), 1729-1736

Production Method 19

Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ;  36 bar, 300 °C
Reference
Processes for conversion of biologically derived mevalonic acid
, United States, , ,

2-Methylbutyraldehyde Raw materials

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Suzhou Senfeida Chemical Co., Ltd
(CAS:96-17-3)2-Methylbutyraldehyde
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Purity:99.9%
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:96-17-3)
SDF120;SFD121
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
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